Cas no 477713-44-3 (3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole)

• Product Name: 3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole
• CAS No: 477713-44-3
• MF: C₂₃H₁₉ClN₂O₃S
• MW: 438.926563501358
• CID: 5236093
• Update Time: 2026-03-08

3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-[(4-CHLOROBENZYL)OXY]PHENYL)-1-[(4-METHYLPHENYL)SULFONYL]-1H-PYRAZOLE
• 4-CHLOROBENZYL 2-(1-[(4-METHYLPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENYL ETHER
• 3-{2-[(4-chlorophenyl)methoxy]phenyl}-1-(4-methylbenzenesulfonyl)-1H-pyrazole
• 3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole
• 3-[2-[(4-chlorophenyl)methoxy]phenyl]-1-(4-methylphenyl)sulfonylpyrazole
• Oprea1_620709

• Inchi： 1S/C23H19ClN2O3S/c1-17-6-12-20(13-7-17)30(27,28)26-15-14-22(25-26)21-4-2-3-5-23(21)29-16-18-8-10-19(24)11-9-18/h2-15H,16H2,1H3
• InChI Key： QPKNGXBKHMAHDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1=CC=CC=C1C1C=CN(N=1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 639
• XLogP3: 5.6
• Topological Polar Surface Area: 69.6